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Compound of Interest

Compound Name: Mono-methyl terephthalate

Cat. No.: B193230

An in-depth guide to the physical characteristics of mono-methyl terephthalate (MMT), a
pivotal intermediate in the synthesis of various polyesters, is presented below. This document
furnishes researchers, scientists, and professionals in drug development with meticulously

collated data on its melting point, boiling point, and density, alongside the methodologies
employed for their determination.

Physical Properties of Mono-methyl Terephthalate

Mono-methyl terephthalate is a white crystalline powder at room temperature.[1] A
comprehensive summary of its key physical properties is provided in the table below.
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Physical Property Value Source(s)
Melting Point 219-225°C [1]

220 - 223 °C [2][3][4][5]16]

219 - 224 °C [7]

239 °C [8]

220 -221°C [9]

Boiling Point 331.6 °C at 760 mmHg [10]
232.96 °C (rough estimate) [2][3][6]

Density 1.1987 g/cm3 (rough estimate) [2][3]1[5][6]

Experimental Protocols

The determination of the physical properties of mono-methyl terephthalate adheres to
established scientific protocols.

Melting Point Determination

The melting point of MMT is a critical indicator of its purity and is typically determined using
Differential Scanning Calorimetry (DSC).[11] This thermoanalytical technique measures the
difference in the amount of heat required to increase the temperature of a sample and a
reference as a function of temperature. A sharp endothermic peak in the DSC thermogram
indicates the melting point of the crystalline solid.

Synthesis and Purification

The synthesis of mono-methyl terephthalate is a precursor to the determination of its physical
properties. A common laboratory-scale synthesis involves the hydrolysis of dimethyl
terephthalate.[5][10]

Synthesis Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical properties of Mono-methyl terephthalate:
melting point, boiling point, density]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b193230#physical-properties-of-mono-methyl-
terephthalate-melting-point-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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